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Compound of Interest

Compound Name: Hydroxymethyl Dasatinib

Cat. No.: B193329

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the preparation of Hydroxymethyl Dasatinib
stock solutions for use in various biological assays. Adherence to these protocols is crucial for
ensuring the accuracy, reproducibility, and reliability of experimental results.

Physicochemical Properties

Hydroxymethyl Dasatinib is an oxidative metabolite of Dasatinib, a potent multi-targeted
kinase inhibitor.[1][2] A thorough understanding of its physicochemical properties is essential
for proper handling and preparation of stock solutions.

Table 1: Physicochemical Data for Hydroxymethyl Dasatinib
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Property Value Reference
CAS Number 910297-58-4 [1][3][4]
Molecular Formula C22H26CIN703S [2]
Molecular Weight 504.01 g/mol [3]
Appearance Off-white solid [3]
Solubility Freely.soluble in Dimethyl 3]
Sulfoxide (DMSO)
Purity >98% (typical)

Storage (Powder)

2-8°C (short-term), -20°C for

up to 3 years

Storage (in DMSO)

-80°C (up to 6 months), -20°C
(up to 1 month)

Experimental Protocol: Preparation of a 10 mM
Hydroxymethyl Dasatinib Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Hydroxymethyl

Dasatinib in DMSO, a common starting concentration for various in vitro assays.

Materials:

Vortex mixer

Calibrated analytical balance

Hydroxymethyl Dasatinib powder

Sterile microcentrifuge tubes or vials

Sterile, filter-equipped pipette tips

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

o Pre-equilibration: Allow the vial of Hydroxymethyl Dasatinib powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

e Mass Calculation: Calculate the mass of Hydroxymethyl Dasatinib required to prepare the
desired volume of a 10 mM stock solution.

o Formula: Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Desired
Volume (L)

o Example for 1 mL of 10 mM stock: Mass (mg) = 10 mmol/L * 504.01 g/mol * 0.001 L =5.04
mg

e Weighing: Carefully weigh out the calculated mass of Hydroxymethyl Dasatinib powder
using a calibrated analytical balance in a clean, sterile weighing boat or directly into a sterile
microcentrifuge tube.

¢ Dissolution:

o Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing
the weighed powder.

o For the example above, add 1 mL of DMSO to 5.04 mg of powder.
o Cap the tube tightly.

e Mixing: Vortex the solution thoroughly for 1-2 minutes until the powder is completely
dissolved. A clear, homogenous solution should be obtained. Gentle warming in a 37°C
water bath can be used to aid dissolution if necessary, but avoid excessive heat.

 Aliquoting: To minimize freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[4] Protect from light.
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Safety Precautions:

+ Handle Hydroxymethyl Dasatinib in a well-ventilated area, preferably in a chemical fume
hood.

o Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to avoid skin and
eye contact.[4]

o Refer to the Safety Data Sheet (SDS) for complete safety and handling information.[4]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of Hydroxymethyl Dasatinib
stock solutions.
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Workflow for Preparing Hydroxymethyl Dasatinib Stock Solution
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Caption: Workflow for Hydroxymethyl Dasatinib Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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